Furoic acids
Furoic acids are a class of organic compounds characterized by the presence of a furan ring and a carboxylic acid group (-COOH). These compounds exhibit unique chemical properties due to their structural features, making them valuable in various applications. For instance, they can be used as intermediates in the synthesis of other chemicals, including pharmaceuticals and dyes. Additionally, furoic acids play significant roles in analytical chemistry, acting as reagents or derivatizing agents for improving detection sensitivity or selectivity in analytical techniques such as HPLC (High-Performance Liquid Chromatography). Their acidic nature also makes them useful in catalytic reactions and as proton donors in organic synthesis.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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5-methyl-2-phenyl-3-furoic Acid | 64354-50-3 | C12H10O3 |
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TOFA | 54857-86-2 | C19H32O4 |
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5-tert-butyl-4-diethylaminomethyl-2-methyl-furan-3-carboxylic acid | 435341-89-2 | C15H25NO3 |
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5-morpholin-4-ylmethyl-2-phenyl-furan-3-carboxylic acid | 435341-95-0 | C16H17NO4 |
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2,4-dimethylfuran-3-carboxylic acid | 15058-72-7 | C7H8O3 |
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5-(3,4-Dichlorophenyl)-2-furoic Acid | 54023-01-7 | C11H6Cl2O3 |
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3-Methyl-5-(phenoxymethyl)-2-furoic Acid | 303064-47-3 | C13H12O4 |
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3-Phenylfuran-2-carboxylic acid | 169772-63-8 | C11H8O3 |
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2,5-Dibromofuran-3-carboxylic acid | 32460-22-3 | C5H2Br2O3 |
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5-Ethyl-4-pyrrolidin-1-ylmethyl-furan-2-carboxylic acid hydrochloride | 1185299-46-0 | C12H18ClNO3 |
Related Literature
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